molecular formula C9H12N2O2 B6267880 rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans CAS No. 2108934-87-6

rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans

Cat. No. B6267880
CAS RN: 2108934-87-6
M. Wt: 180.2
InChI Key:
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Description

Rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans (rac-MOPC) is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. This compound is a member of the pyrazole family and has been used in various laboratory experiments and studies. Rac-MOPC has a unique structure that allows it to interact with proteins and other molecules in a variety of ways, making it a useful tool for scientists.

Scientific Research Applications

Rac-MOPC has been used extensively in scientific research due to its unique structure and ability to interact with proteins and other molecules. It has been used in studies related to cancer, inflammation, and diabetes. Rac-MOPC has also been used to study the effects of drugs on cells and to study the mechanisms of action of various drugs.

Mechanism of Action

Rac-MOPC binds to proteins and other molecules in a specific way. It binds to the active site of the target molecule and modulates its activity. Rac-MOPC can also act as an inhibitor, blocking the activity of the target molecule.
Biochemical and Physiological Effects
Rac-MOPC has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to reduce inflammation. Rac-MOPC has also been shown to reduce the production of reactive oxygen species and to improve glucose metabolism in diabetic patients.

Advantages and Limitations for Lab Experiments

Rac-MOPC has a number of advantages for lab experiments. It is relatively easy to synthesize, has a high yield, and is relatively stable. Additionally, it is relatively non-toxic and has a low molecular weight, making it easy to transport and store. However, rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans is not as effective as other compounds for certain experiments, and it is not as soluble in water as other compounds.

Future Directions

There are a number of potential future directions for research with rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans. One potential area of research is to explore its use in drug delivery. Additionally, rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans could be studied for its potential to modulate the activity of other proteins and molecules. Another potential area of research is to explore its potential to inhibit the growth of cancer cells. Additionally, rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans could be studied for its potential to reduce inflammation and improve glucose metabolism. Finally, rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans could be studied for its potential to interact with other molecules and to modulate their activity.

Synthesis Methods

Rac-MOPC is synthesized from the reaction of 1-methyl-1H-pyrazol-5-yl oxalate and 3-bromo-4-hydroxy-benzaldehyde. This reaction is catalyzed by a base, such as sodium hydroxide, and occurs in a polar aprotic solvent, such as dimethyl sulfoxide (DMSO). The reaction produces rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans in a high yield, typically between 70-90%.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "1-methyl-1H-pyrazole-5-carboxaldehyde", "2,3-epoxybutane", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: 1-methyl-1H-pyrazole-5-carboxaldehyde is reacted with 2,3-epoxybutane in the presence of sodium borohydride as a reducing agent and acetic acid as a solvent to yield rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbinol.", "Step 2: The rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbinol is treated with sodium hydroxide in methanol to form the corresponding oxolane-3-carbaldehyde.", "Step 3: The oxolane-3-carbaldehyde is purified by recrystallization from water to obtain the desired product, rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans." ] }

CAS RN

2108934-87-6

Product Name

rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans

Molecular Formula

C9H12N2O2

Molecular Weight

180.2

Purity

95

Origin of Product

United States

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